Cas no 10196-10-8 (6-o-Phosphonohexopyranosyl hexopyranoside)

• Product Name: 6-o-Phosphonohexopyranosyl hexopyranoside
• CAS No: 10196-10-8
• MF: C₁₂H₂₃O₁₄P
• MW: 422.276386499405
• CID: 6644283
• PubChem ID: 1144
• Update Time: 2024-03-02

6-o-Phosphonohexopyranosyl hexopyranoside Chemical and Physical Properties

Names and Identifiers

• DTXSID90274298
• CHEBI:182126
• CERAPP_31410
• 237A69AA-28B7-43B7-97CA-8FA15EA23C56
• [3,4,5-trihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl dihydrogen phosphate
• 10196-10-8
• SCHEMBL3671592
• [3,4,5-Trihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-oxan-2-yl]methoxyphosphonic acid
• DTXSID10863406
• 6-o-phosphonohexopyranosyl hexopyranoside
• 6-o-Phosphonohexopyranosyl hexopyranoside

• Inchi： 1S/C12H23O14P/c13-1-3-5(14)7(16)9(18)11(24-3)26-12-10(19)8(17)6(15)4(25-12)2-23-27(20,21)22/h3-19H,1-2H2,(H2,20,21,22)
• InChI Key： LABSPYBHMPDTEL-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC1C(C(C(C(O1)OC1C(C(C(C(CO)O1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 422.08254240g/mol
• Monoisotopic Mass: 422.08254240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.8
• Topological Polar Surface Area: 236Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Disaccharide phosphates